Cas no 13286-90-3 (3-methyl-1-(methylsulfanyl)butane)

• Product Name: 3-methyl-1-(methylsulfanyl)butane
• CAS No: 13286-90-3
• MF: C₁₂H₂₆S
• MW: 202.399842739105
• CID: 899261
• Update Time: 2025-04-19

3-methyl-1-(methylsulfanyl)butane Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(methylsulfanyl)butane
• 3-methyl-1-methylsulfanylbutane
• Isoamylmethyl sulfide
• (3-Methylbutyl) methyl sulfide
• 5-Methyl-2-thiahexane
• Methyl isopentyl sulfide
• Sulfide, isopentyl methyl
• Isopentylmethyl sulfide

• Inchi： 1S/C12H26S/c1-11(2)7-5-9-13-10-6-8-12(3)4/h11-12H,5-10H2,1-4H3
• InChI Key： AUAULOFPFDHGLQ-UHFFFAOYSA-N
• SMILES： S(CCCC(C)C)CCCC(C)C

Computed Properties

• Exact Mass: 118.08172

Experimental Properties

• Density: 0.8380
• Melting Point: -96.69°C (estimate)
• Boiling Point: 138°C
• Refractive Index: 1.4278 (estimate)
• PSA: 0
• LogP: 2.39550